![molecular formula C4H9NO2 B555996 3-Amino-2-methylpropanoic acid CAS No. 144-90-1](/img/structure/B555996.png)
3-Amino-2-methylpropanoic acid
Overview
Description
3-Amino-2-methylpropanoic acid, also known as 3-Aminoisobutyric acid, dl-β-Aminoisobutyric acid, dl-3-Amino-2-methylpropionic acid, dl-3-Aminoisobutyric acid, β-Aminoisobutyric acid, 2- (aminomethyl)propionic acid, DL-Beta-aminoisobutyric acid . It is the product from the conversion of N-carbamyl-beta-aminoisobutyric acid by the enzyme Beta-ureidopropionase (EC 3.5.1.6), the last step in pyrimidine degradation . It is also a product formed by the catabolism of thymine .
Synthesis Analysis
Pantothenate synthetase from Escherichia coli (PS) catalyzes the ATP-dependent condensation of E. coli ®-pantoic acid and β-alanine to yield ®-pantothenic acid (vitamin B5), the biosynthetic precursor to coenzyme A . The enzyme accepts a wide range of structurally diverse amines including 3-amino-2-fluoropropionic acid, 4-amino-2-hydroxy-butyric acid, 4-amino-3-hydroxybutyric acid, and tryptamine for coupling to the native carboxylic acid .
Molecular Structure Analysis
The molecular formula of this compound is C4H9NO2 and its molecular weight is 103.1198 . The IUPAC Standard InChI is InChI=1S/C4H9NO2/c1-3(2-5)4(6)7/h3H,2,5H2,1H3,(H,6,7) .
Scientific Research Applications
Catabolism of DNA Base Thymine and Anti-Cancer Drug 5-Fluorouracil : 3-Amino-2-methylpropanoic acid has been used to provide an assay for understanding the catabolism of the DNA base thymine and the anti-cancer drug 5-fluorouracil. This is significant for understanding the metabolic pathways and potential treatment methods involving these compounds (Gani, Hitchcock, & Young, 1985).
Cross-Coupling of Remote meta-C–H Bonds : Research on the meta-C–H arylation and methylation of derivatives of 3-phenylpropanoic acid demonstrates the potential of this compound in facilitating cross-coupling reactions. This is significant for synthetic chemistry and pharmaceutical development (Wan, Dastbaravardeh, Li, & Yu, 2013).
Conformational Properties in Protein Mimics : Understanding the conformational properties of α,α-disubstituted amino acids, including this compound, is crucial for designing structural mimics for proteins. This has implications in peptide design and protein engineering (Alemán & Casanovas, 1994).
PET Radioligands for Imaging Brain Tumors : Derivatives of this compound have been used in synthesizing PET radioligands for imaging brain tumors. This is a significant advancement in medical imaging and cancer diagnosis (Yu et al., 2010).
Synthesis of 2-Substituted 3-Aminopropanoic Acid Derivatives : The enantioselective synthesis of 2-substituted 3-aminopropanoic acid derivatives, which are analogues of aromatic amino acids, is crucial for developing new pharmaceuticals and understanding enzyme interactions (Arvanitis et al., 1998).
Hydrogen Bonding Patterns in Crystalline Forms : The study of this compound monohydrate's crystalline form provides insights into hydrogen bonding patterns, which are important for understanding molecular interactions in various substances (Dobson & Gerkin, 1998).
Bio-Production of 3-Hydroxypropanoic Acid : this compound plays a role in the bio-production of 3-hydroxypropanoic acid from glycerol, a process important in industrial biotechnology and renewable resource utilization (Jers et al., 2019).
Antifungal Tripeptides Study : Computational peptidology studies involving this compound derivatives help in understanding the chemical reactivity and bioactivity of antifungal tripeptides, crucial for drug design and pharmaceutical research (Flores-Holguín, Frau, & Glossman-Mitnik, 2019).
Mechanism of Action
Target of Action
3-Amino-2-methylpropanoic acid, also known as β-aminoisobutyric acid, is a non-proteinogenic amino acid. It has been found to interact with pantothenate synthetase , an enzyme from Escherichia coli . This enzyme catalyzes the ATP-dependent condensation of ®-pantoic acid and β-alanine to yield ®-pantothenic acid (vitamin B5), the biosynthetic precursor to coenzyme A .
Mode of Action
The compound interacts with its target, pantothenate synthetase, in a similar way to β-alanine . It is accepted by the enzyme for coupling to the native carboxylic acid substrate ®-pantoic acid, leading to the formation of amide products .
Biochemical Pathways
The interaction of this compound with pantothenate synthetase affects the biosynthesis of coenzyme A . Coenzyme A is a central metabolic cofactor involved in various biochemical pathways, including the citric acid cycle and fatty acid metabolism.
Pharmacokinetics
As a small molecule with a molecular weight of 1031198 , it is likely to have good bioavailability and be able to cross biological membranes.
Result of Action
This compound has been found to induce browning of white fat and hepatic β-oxidation . This suggests that it may play a role in energy metabolism and could potentially be used to treat metabolic disorders.
Properties
IUPAC Name |
3-amino-2-methylpropanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H9NO2/c1-3(2-5)4(6)7/h3H,2,5H2,1H3,(H,6,7) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QCHPKSFMDHPSNR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CN)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H9NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10861821 | |
Record name | 3-Amino-2-methylpropanoic acid | |
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Molecular Weight |
103.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
White powder; [Acros Organics MSDS], Solid | |
Record name | (1)-3-Amino-2-methylpropionic acid | |
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Record name | 3-Aminoisobutanoic acid | |
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CAS No. |
144-90-1, 10569-72-9 | |
Record name | β-Aminoisobutyric acid | |
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Record name | 3-Aminoisobutyric acid | |
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Record name | (1)-3-Amino-2-methylpropionic acid | |
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Record name | 3-Amino-2-methylpropanoic acid | |
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Record name | (±)-3-amino-2-methylpropionic acid | |
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Record name | 2-(aminomethyl)propionic acid | |
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Record name | 3-Aminoisobutanoic acid | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the stereochemistry of 3-amino-2-methylpropanoic acid production during the catabolism of thymine and 5-fluorouracil?
A1: Research indicates that the catabolism of both thymine and the anti-cancer drug 5-fluorouracil leads to the formation of this compound with specific stereochemistry. In the case of thymine, the process involves an overall anti addition of hydrogen at C-5 and C-6, resulting in the (2S)-enantiomer of this compound []. Similarly, 5-fluorouracil catabolism also proceeds with the same absolute stereochemistry, yielding the (2R)-enantiomer of 3-amino-2-fluoropropanoic acid [].
Q2: How does the incorporation of this compound into peptides affect their structure compared to peptides containing L-alanine?
A2: Studies using 1'-aminoferrocene-1-carboxylic acid (Fca) conjugates show that substituting L-alanine with (S)-3-amino-2-methylpropanoic acid can induce helix inversion in the peptide structure []. This is attributed to the different stereochemistry of the methyl-bearing carbon atom in (S)-3-amino-2-methylpropanoic acid compared to L-alanine. Additionally, this substitution can either stabilize or destabilize the formation of intramolecular hydrogen bonds, ultimately influencing the overall secondary structure of the peptide, depending on the position of the substitution [].
Q3: How does this compound contribute to drought resistance in plants?
A3: Metabolomic studies on Elymus sibiricus, a drought-resistant plant species, have identified this compound as a potential biomarker for drought tolerance []. Under both short-term and long-term drought stress, this compound showed differential accumulation patterns in drought-tolerant genotypes compared to drought-sensitive ones []. This suggests a potential role for this amino acid in the plant's adaptive mechanisms to cope with water deficit.
Q4: What is the crystal structure of this compound monohydrate?
A4: this compound monohydrate crystallizes in the centrosymmetric space group Pbca [, ]. The molecule exists in its zwitterionic form within the crystal lattice. Each molecule forms a network of hydrogen bonds with surrounding molecules, involving both the amino and carboxyl groups, as well as the water molecule. Notably, the three hydrogen atoms on the nitrogen atom involved in hydrogen bonding are ordered [, ].
Q5: Are there any predicted spectroscopic characteristics of poly(this compound) helices?
A5: Theoretical calculations predict distinct absorption and circular dichroism (CD) spectra for helical structures formed by poly(this compound) []. These predictions suggest a characteristic CD band couplet centered near 200 nm and high hyperchromicity in the absorption spectra. Interestingly, the predicted spectra show greater sensitivity to the overall helix backbone structure than to side-chain substitutions [].
Q6: How is this compound's diffusion in water affected by temperature?
A6: Studies on the diffusion coefficients of this compound in water revealed a clear correlation with temperature []. As the temperature rises, the diffusion coefficient increases, indicating faster diffusion of the molecule in the solvent. This relationship can be described by a simple correlation equation incorporating temperature and solvent viscosity [].
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